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amine

Cat. No.: B12982127

Get Quote

Executive Summary
This technical guide provides a predictive pharmacological profile for 3-(3-
Methoxyphenyl)cyclohexan-1-amine (3-MPC). Unlike its structural congeners—the

arylcyclohexylamines (e.g., PCP) and the 2-aminomethyl-cyclohexanols (e.g., Tramadol)—3-

MPC presents a unique 1,3-disubstituted scaffold.

Based on Structure-Activity Relationship (SAR) extrapolation and pharmacophore mapping,

this molecule is predicted to exhibit a distinct profile characterized by moderate-to-high affinity

for Monoamine Transporters (SERT/NET) and Sigma-1 receptors, with significantly attenuated

NMDA receptor affinity compared to geminal arylcyclohexylamines. This guide details the in

silico prediction methodologies, expected binding values, and the experimental protocols

required to validate these predictions.

Structural Analysis & Pharmacophore Mapping
To predict the binding affinity, we must first analyze the geometric constraints of the 3-MPC

scaffold relative to known active ligands.
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Structural Comparison
The critical determinant of affinity in this class is the distance and vector between the basic

nitrogen (protonated at physiological pH) and the centroid of the aromatic ring.

Compound
Substitution
Pattern

N-to-Aromatic
Centroid Distance

Primary Target
Class

Phencyclidine (PCP) 1,1 (Geminal) ~5.0 Å (Rigid)
NMDA Channel

Blocker

Tramadol 1,2 (Vicinal) ~5.5 - 6.0 Å µ-Opioid / SNRI

3-MPC (Target) 1,3 (Meta) ~6.5 - 7.2 Å (Variable)
Predicted: SERT /

Sigma

Stereochemical Implications
The 1,3-substitution allows for cis and trans diastereomers.

Cis-isomer (Diequatorial): Places the amine and phenyl ring in a stable, extended

conformation. This mimics the open-chain structure of Venlafaxine, suggesting SNRI

potential.

Trans-isomer (Axial/Equatorial): Introduces steric strain and alters the pharmacophore

vector, likely reducing affinity for transporters but potentially increasing Sigma-1 selectivity.
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Caption: SAR network mapping structural features of 3-MPC to predicted receptor targets

based on geometric constraints.

Predicted Binding Profiles
The following values are predicted estimates derived from comparative QSAR analysis of

structural analogs (e.g., Desvenlafaxine, 3-MeO-PCA).

Monoamine Transporters (SERT / NET)
Predicted Ki (SERT): 30 – 150 nM

Predicted Ki (NET): 100 – 500 nM

Mechanism: The 3-methoxyphenyl group acts as a hydrophobic anchor in the S1 pocket of

the transporter, while the amine forms a salt bridge with the conserved Aspartate residue

(Asp98 in SERT). The 1,3-spacer provides the necessary flexibility to span these sites,

similar to the propyl chain in open-chain antidepressants.

µ-Opioid Receptor (MOR)
Predicted Ki: > 1,000 nM (Low Affinity)

Metabolic Activation Note: The parent compound is likely a weak partial agonist. However, in

vivo O-demethylation (mediated by CYP2D6) would yield the 3-hydroxyphenyl metabolite

(phenol).

Metabolite Predicted Ki: 10 – 50 nM (High Affinity).

Rationale: The 3-hydroxyl group is essential for hydrogen bonding with the histidine residue

in the MOR binding pocket (similar to Tapentadol/Tramadol).

NMDA Receptor (PCP Site)[1]
Predicted Ki: > 5,000 nM (Negligible)

Rationale: High-affinity NMDA channel blockers (PCP, Ketamine) require a rigid, geminal

(1,1) arrangement of the phenyl and amine to fit the deep channel pore. The 1,3-separation
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creates a molecule that is too "long" and sterically hindered to effectively block the ion

channel pore.

Experimental Validation Protocols
To validate the in silico predictions, the following "Self-Validating" experimental workflows are

required.

In Silico Docking Pipeline (Methodology)
Before wet-lab synthesis, perform molecular docking to refine the Ki estimates.

Tools: AutoDock Vina / Schrödinger Glide Target PDB IDs:

SERT: 5I6X (bound to Paroxetine)

MOR: 4DKL (bound to antagonist)

Protocol:

Ligand Preparation: Generate 3D conformers of cis- and trans- 3-MPC. Protonate the amine

(pH 7.4).

Grid Generation: Center grid box on the co-crystallized ligand (approx. 20Å x 20Å x 20Å).

Docking: Run rigid-receptor, flexible-ligand docking.

Scoring: Filter poses by Binding Energy (ΔG < -8.0 kcal/mol indicates potential nanomolar

affinity).

In Vitro Radioligand Binding Assay (Gold Standard)
This protocol determines the actual Ki value.

Objective: Measure displacement of specific radioligands by 3-MPC.
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Target Radioligand
Source Tissue /
Cell Line

Non-Specific
Blocker

SERT [³H]-Citalopram
Rat Cortex / HEK-293-

SERT
Paroxetine (10 µM)

MOR [³H]-DAMGO
Rat Thalamus / CHO-

MOR
Naloxone (10 µM)

NMDA [³H]-MK-801 Rat Hippocampus PCP (10 µM)

Step-by-Step Protocol (SERT Example):

Membrane Preparation: Homogenize HEK-293 cells expressing hSERT in ice-cold Tris-HCl

buffer (50 mM, pH 7.4). Centrifuge at 20,000 x g for 20 min. Resuspend pellet.

Incubation: In a 96-well plate, add:

50 µL Membrane suspension (20 µg protein).

25 µL [³H]-Citalopram (Final conc: 1 nM).

25 µL 3-MPC (Concentration range: 10⁻¹⁰ to 10⁻⁵ M).

Equilibrium: Incubate for 60 minutes at 25°C in the dark.

Termination: Rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.3% PEI

to reduce binding to filter).

Quantification: Wash filters 3x with ice-cold buffer. Add scintillation fluid and count

radioactivity (CPM).

Analysis: Plot % Inhibition vs. Log[Drug]. Use Non-linear regression (Cheng-Prusoff

equation) to calculate Ki:
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1. Homology Modeling
(SwissModel / PDB)

2. Molecular Docking
(AutoDock Vina)

Generate Poses

3. Synthesis of 3-MPC
(Cis/Trans Separation)

Identify High-Affinity Isomer

4. Radioligand Binding
(Ki Determination)

In Vitro Validation

5. Functional Assay
(cAMP / Uptake Inhibition)

Agonist vs Antagonist Check

Click to download full resolution via product page

Caption: Sequential workflow from computational prediction to functional validation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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